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Physical Property of Humulene Oxide II

The key quantitative measure of volatility for a compound is its vapor pressure. Here is the data available

for Humulene Oxide II:

Property Value

Vapor Pressure 0.005 mmHg @ 25.00 °C (est.) [1]

Boiling Point 285.00 to 286.00 °C @ 760.00 mm Hg [1]

Vapor pressure indicates how readily a substance transitions into the gaseous phase; a lower value means

lower volatility. This single data point for Humulene Oxide II can serve as a benchmark for your own

comparative studies.

Recommended Experimental Protocol for Comparison

To build a comparative guide, you will need to generate data for other sesquiterpenoids. The following

Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)
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protocol is a robust method for analyzing volatile and semi-volatile sesquiterpenoids, optimized to minimize

the rearrangement of unstable compounds [2].

Start: Sample Preparation

1. Fiber Selection
Use PDMS fiber to minimize
acid-induced rearrangements

2. Headspace Sampling
Expose fiber to sample headspace

in a sealed vial

3. Thermal Desorption
Inject into GC port at 160°C

using H₂ as carrier gas

4. Gas Chromatography
Separate compounds by volatility

and polarity in the column

5. Mass Spectrometry
Detect and identify compounds
based on mass-to-charge ratio

End: Data Analysis
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Key Methodological Considerations [2]:

Fiber Choice: Polydimethylsiloxane (PDMS) fibers are recommended over adsorbent materials (like
PDMS/DVB or PDMS/CAR), as they are less likely to cause acid-induced rearrangements of sensitive

sesquiterpenoids (e.g., germacrenes).
Injection Temperature: An injection port temperature of 160°C is critical. This low temperature,

facilitated by using H₂ as a carrier gas, significantly reduces the thermal rearrangement of
compounds like germacrene D into elemenes.

How to Proceed with Your Comparison

Since direct comparative data is limited, you can take the following steps to create your guide:

Establish a Baseline: Use the provided vapor pressure of Humulene Oxide II as your reference
point [1].

Generate Comparative Data: Apply the HS-SPME-GC-MS protocol to analyze other
sesquiterpenoids of interest (e.g., α-Humulene, β-Caryophyllene, Germacrene D) under identical

conditions [2].
Compare Results: Key metrics for your comparison table would include retention times from GC

(indicative of volatility), and the identified peak areas or vapor pressures if calculable.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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